N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C21H13F3N2O2
• Molecular Weight: 382.3 g/mol
• IUPAC Name: N-[(E)-[4-(trifluoromethyl)phenyl]methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C21H13F3N2O2/c22-21(23,24)15-8-5-13(6-9-15)12-25-26-20(27)19-11-17-16-4-2-1-3-14(16)7-10-18(17)28-19/h1-12H,(H,26,27)/b25-12+
• InChI Key: KGMMSNNBRACMEQ-BRJLIKDPSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)N/N=C/C4=CC=C(C=C4)C(F)(F)F
• SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC=C(C=C4)C(F)(F)F

Description

N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide, also known as TNF, is a synthetic compound used for scientific research in various fields. TNF is a member of the hydrazide family and has a unique chemical structure that makes it a valuable tool for studying biological systems.

Scientific Research Applications

N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide has been widely used in scientific research, particularly in the fields of medicinal chemistry, pharmacology, and biochemistry. N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide has shown promising results in the inhibition of various enzymes and proteins, including but not limited to, carbonic anhydrase, tyrosinase, and cholinesterase. N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide has also been used as a fluorescent probe for detecting metal ions and as a photosensitizer for photodynamic therapy.

Mechanism of Action

The mechanism of action of N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide is not fully understood. However, it is believed that N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide acts as an inhibitor of enzymes and proteins by binding to their active sites. N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide has also been shown to induce apoptosis in cancer cells by activating the intrinsic pathway of apoptosis.
Biochemical and Physiological Effects
N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide has been shown to have various biochemical and physiological effects. N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide has been shown to have anti-inflammatory, antioxidant, and antitumor properties. N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide has also been shown to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide is its unique chemical structure, which makes it a valuable tool for studying biological systems. N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide is also relatively easy to synthesize, which makes it readily available for scientific research. However, one of the limitations of N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the use of N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide in scientific research. One potential direction is the development of N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide-based fluorescent probes for the detection of metal ions in biological systems. Another potential direction is the use of N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide as a photosensitizer for photodynamic therapy. Additionally, the development of N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide analogs with improved properties and reduced toxicity is an area of active research.
Conclusion
In conclusion, N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide, also known as N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide, is a synthetic compound with a unique chemical structure that makes it a valuable tool for studying biological systems. N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide has been shown to have various scientific research applications, including the inhibition of enzymes and proteins, fluorescence detection, and photodynamic therapy. N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide has also been shown to have anti-inflammatory, antioxidant, and antitumor properties. The development of N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide analogs with improved properties and reduced toxicity is an area of active research.

Synthesis Methods

The synthesis of N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide involves the reaction of 2-hydroxy-1-naphthaldehyde with 4-(trifluoromethyl)benzohydrazide in the presence of acetic acid. The resulting product is then refluxed in ethanol to form N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide. The purity of the synthesized N'-[4-(trifluoromethyl)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide can be confirmed by thin-layer chromatography and nuclear magnetic resonance spectroscopy.